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Compound of Interest

Compound Name: Ethyl morpholine-2-carboxylate

An In-Depth Technical Guide to the Safe Handling of Ethyl Morpholine-2-Carboxylate

Introduction: A Proactive Approach to Chemical
Safety

Ethyl morpholine-2-carboxylate is a heterocyclic organic compound that serves as a valuable
building block in synthetic chemistry, particularly within drug discovery and development
programs. Its unique structural motif makes it a key intermediate for more complex molecules.
However, its utility in the laboratory is matched by significant health hazards that demand a
comprehensive and proactive safety-first mindset.

This guide is designed for researchers, chemists, and drug development professionals. As a
Senior Application Scientist, my objective is not merely to list safety data but to provide a
cohesive, in-depth framework for handling this chemical. We will explore the "why" behind each
precaution, grounding our protocols in the fundamental chemical properties and toxicological
profile of the substance. By understanding the causality of the risks, we can implement self-
validating safety systems that protect researchers and ensure the integrity of our work.

Section 1: Chemical and Physical Profile

A foundational understanding of a substance's properties is the first step in a robust risk
assessment. Ethyl morpholine-2-carboxylate is a liquid whose primary hazards are
associated with its corrosivity and irritant properties.
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Identifier Value Source
IUPAC Name ethyl morpholine-2-carboxylate  [1]
CAS Number 107904-06-3 [11[2]
Molecular Formula C7H13NOs [11[2]
Molecular Weight 159.18 g/mol [1][2]
Synonyms ethyl 2-morpholinecarboxylate [1]
Physical Property Value Source
Physical State Liquid [2]
Appearance No information available [2]
Boiling Point 103 -105°C @ 1.0 mmHg [2]
Flash Point No information available [2]

pH No information available [2]

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a universal language for chemical hazard
communication. Ethyl morpholine-2-carboxylate is classified as a hazardous substance, with
its primary dangers being severe damage to skin and eyes, and respiratory irritation.[1][2]
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GHS Classification Details
Pictograms Corrosion, Irritant
Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements ) S
damage. H335: May cause respiratory irritation.

Prevention (P260, P264, P271, P280): Do not
breathe vapors. Wash hands and exposed skin
thoroughly after handling. Use only outdoors or
in a well-ventilated area. Wear protective
gloves, protective clothing, eye protection, and
face protection. Response (P301+P330+P331,
P303+P361+P353, P304+P340,

] P305+P351+P338, P310): Specific, immediate

Precautionary Statements ) ) ] ) )

actions for ingestion, skin/hair contact,
inhalation, and eye contact, all culminating in
the directive to immediately call a POISON
CENTER or physician. Storage (P403+P233,
P405): Store in a well-ventilated place. Keep
container tightly closed. Store locked up.
Disposal (P501): Dispose of contents/container

to an approved waste disposal plant.

Source:[1][2]
Causality of Hazards:

e H314 (Corrosivity): The chemical structure of ethyl morpholine-2-carboxylate, likely due to
the morpholine nitrogen's basicity and the overall molecular reactivity, allows it to cause
severe chemical burns upon contact with skin and eyes. This is not a simple irritation; it is
destructive to tissue and can cause permanent damage.[1][2]

o H335 (Respiratory Irritation): The compound's volatility, though not high, is sufficient for its
vapors to be inhaled. These vapors can irritate the mucous membranes of the respiratory
tract, leading to coughing, shortness of breath, and inflammation.[1][2]
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Section 3: Risk Management through the Hierarchy
of Controls

Effective safety management relies on a layered defense strategy known as the hierarchy of
controls. This framework prioritizes the most effective and reliable control measures over less
effective ones. The primary goal is to engineer out the hazard, and only then rely on personal
behaviors and protective equipment.

Hierarchy of Controls for Ethyl Morpholine-2-Carboxylate

Elimination
(Not Feasible: Compound is required)

Substitution
(Investigate less hazardous alternatives)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Face Shield, Lab Coat)

Click to download full resolution via product page
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Caption: The Hierarchy of Controls prioritizes engineering solutions over procedural and
personal protection.

e Engineering Controls: This is the most critical layer of protection for handling ethyl
morpholine-2-carboxylate.

o Chemical Fume Hood: All manipulations of this compound (weighing, transferring,
reactions) must be performed inside a certified chemical fume hood. This physically
isolates the researcher from vapors and potential splashes.

o Ventilation: The laboratory must have adequate general ventilation to dilute any fugitive

emissions.

o Emergency Equipment: An emergency eyewash station and safety shower must be
immediately accessible and tested regularly.[3][4]

o Administrative Controls: These are the procedures and work practices that minimize
exposure.

o Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all
tasks involving this chemical.

o Training: All personnel must be trained on the specific hazards, handling protocols, and
emergency procedures for this compound before beginning work.

o Designated Areas: Clearly mark areas where ethyl morpholine-2-carboxylate is stored
and handled.

o Personal Protective Equipment (PPE): PPE is the final barrier of defense and is non-
negotiable.

o Eye and Face Protection: Chemical safety goggles and a face shield are required to
protect against splashes.[2] Standard safety glasses are insufficient.

o Skin Protection: Wear a flame-resistant lab coat and appropriate protective gloves. Nitrile
gloves are a common choice, but it is crucial to check the manufacturer's compatibility
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chart for breakthrough time. Always double-glove when handling corrosives. Contaminated
clothing must be removed immediately and decontaminated before reuse.[2]

o Respiratory Protection: If engineering controls fail or during a large spill, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.[2]

Section 4: Standard Operating Protocol for Safe
Handling

This protocol provides a self-validating workflow. Each step is designed to confirm safety before
proceeding to the next.

e Pre-Handling Verification:
1. Confirm the chemical fume hood is on and functioning correctly (check airflow monitor).
2. Ensure the work area is clean and uncluttered.
3. Verify the location and functionality of the nearest eyewash station and safety shower.

4. Don all required PPE: lab coat, chemical splash goggles, face shield, and double-gloved
with chemically resistant gloves.

e Chemical Handling (e.g., Aliquoting):

1. Place an absorbent, plastic-backed liner on the fume hood work surface to contain minor
drips.

2. Secure the primary container of ethyl morpholine-2-carboxylate.
3. Slowly and carefully open the container, pointing the opening away from your face.

4. Use a clean pipette or syringe to transfer the desired amount to a secondary, labeled
container.

5. Perform all transfers over a secondary containment tray to catch any potential spills.

6. Tightly cap both containers immediately after the transfer is complete.
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e Post-Handling Procedures:

1. Decontaminate any non-disposable equipment used (e.g., spatulas) with an appropriate
solvent.

2. Wipe down the work surface liner. Dispose of the liner and any contaminated disposable
items (e.g., pipettes) in a designated hazardous waste container.

3. Remove PPE in the correct order: outer gloves, face shield, goggles, lab coat, inner
gloves.

4. Wash hands and any exposed skin thoroughly with soap and water.[2]

Section 5: Emergency Protocols

Immediate and correct response to an emergency is critical to mitigating harm.

First-Aid Measures

Immediate medical attention is required for all exposures.[2]
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Exposure Route Protocol

1. Immediately move the victim to fresh air. 2.
Keep the person at rest in a position
comfortable for breathing. 3. If breathing is
Inhalation difficult or has stopped, provide artificial
respiration (do not use mouth-to-mouth). 4.
Immediately call a POISON CENTER or

physician.

1. Immediately flush the skin with copious
amounts of water for at least 15 minutes while
_ removing all contaminated clothing and shoes.
Skin Contact ) )
2. Use the safety shower if the contact area is
large. 3. Immediately call a POISON CENTER

or physician.

1. Immediately flush eyes with plenty of water

for at least 15 minutes, also under the eyelids.

Use an eyewash station. 2. Remove contact
Eye Contact ] ]

lenses, if present and easy to do. Continue

rinsing. 3. Immediately call a POISON CENTER

or physician.

1. Rinse mouth thoroughly with water. 2. DO
NOT induce vomiting. 3. Never give anything by

Ingestion mouth to an unconscious person. 4.
Immediately call a POISON CENTER or
physician.

Source:[2]

Spill Response Workflow

The response to a spill depends on its scale and location. All personnel in the area should be
alerted immediately.
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Spill Response Workflow

Spill Occurs

Assess Spill Size
and Location

Large

Small Spill
(<100 mL, Contained in Fume Hood)

Large Spill
(>100 mL or Outside Hood)

Contain with Inert
Absorbent Material
(e.g., Vermiculite, Sand)

Evacuate Immediate Area
Alert Others

Call Institutional
Emergency Response / EHS

Collect Waste into
Sealed Container

Decontaminate Area

Dispose as
Hazardous Waste
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Caption: Workflow for responding to a chemical spill.
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Section 6: Storage and Incompatibility

Proper storage is essential for maintaining chemical stability and preventing hazardous
reactions.

o Storage Conditions: Store in a dry, cool, and well-ventilated area.[2] The storage location
should be a designated corrosives area and be kept locked.[2] Keep containers tightly closed
to prevent moisture contamination and vapor release.[2] Some suppliers recommend
refrigerated storage (2-8°C) under an inert atmosphere.

e Incompatible Materials: Keep this compound segregated from the following materials to
prevent violent or hazardous reactions:

[¢]

Strong oxidizing agents (e.g., perchlorates, nitrates)[2][3]

o

Strong acids (e.g., hydrochloric acid, sulfuric acid)[2][3]

o

Strong bases[2]

[¢]

Acid anhydrides and acid chlorides[2]

Section 7: Waste Disposal

All waste containing ethyl morpholine-2-carboxylate, including empty containers,
contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

e Procedure:

[¢]

Collect waste in a clearly labeled, sealed, and chemically compatible container.

[¢]

Do not mix with incompatible waste streams.

o

Follow all local, state, and federal regulations for hazardous waste disposal.

o

Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures and to schedule a waste pickup.[2]

Conclusion
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Ethyl morpholine-2-carboxylate is a potent chemical that requires stringent safety protocols.
Its corrosive nature leaves no room for error in handling. By understanding its properties,
implementing a control hierarchy, and adhering strictly to established procedures for handling,
emergencies, and disposal, researchers can work with this valuable compound safely and
effectively. The principles of proactive risk assessment and layered defense are paramount to
ensuring a safe laboratory environment for everyone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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